Cas no 1428381-97-8 ((2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide)

• Product Name: (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide
• CAS No: 1428381-97-8
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5989766
• PubChem ID: 71804165
• Update Time: 2025-06-08

(2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide
• (E)-N-(furan-3-ylmethyl)-3-thiophen-2-yl-N-(2-thiophen-2-ylethyl)prop-2-enamide
• (2E)-N-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-N-[2-(thiophen-2-yl)ethyl]prop-2-enamide
• AKOS024556282
• 1428381-97-8
• (E)-N-(furan-3-ylmethyl)-3-(thiophen-2-yl)-N-(2-(thiophen-2-yl)ethyl)acrylamide
• N-(Furan-3-ylmethyl)-3-(thiophen-2-yl)-N-(2-(thiophen-2-yl)ethyl)acrylamide
• F6415-1234

• Inchi： 1S/C18H17NO2S2/c20-18(6-5-16-3-1-11-22-16)19(13-15-8-10-21-14-15)9-7-17-4-2-12-23-17/h1-6,8,10-12,14H,7,9,13H2/b6-5+
• InChI Key： LPGZCAHOXBKDIF-AATRIKPKSA-N
• SMILES： C(N(CC1C=COC=1)CCC1SC=CC=1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 343.07007113g/mol
• Monoisotopic Mass: 343.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide

(2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide (CAS No. 1428381-97-8)

(2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide (CAS No. 1428381-97-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its IUPAC name, belongs to the class of heterocyclic compounds and is characterized by the presence of furan and thiophene moieties, which are known for their diverse biological properties.

The molecular structure of (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-yl)ethylprop-2-enamide is particularly noteworthy. The presence of the furan ring, a five-membered aromatic heterocycle containing an oxygen atom, imparts unique electronic and steric properties to the molecule. Similarly, the thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, contributes to the compound's overall stability and reactivity. The combination of these rings with an amide linkage and an alkene moiety creates a highly functionalized molecule with potential applications in various therapeutic areas.

Recent studies have highlighted the potential of (2E)-N-(furan-3-yl)methyl-3-(thiophen-2-yl)-N-2-(thiophen-2-y l)ethylprop-2-enamide in the development of novel drugs. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2E)-N-(furan-3-y lmethyl)-3-(thiophen - 2 - yl ) - N - 2 - ( thiophen - 2 - yl ) ethylprop - 2 - enamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (2E)-N-(furan - 3 - ylmethyl ) - 3 - ( thiophen - 2 - yl ) - N - 2 - ( thiophen - 2 - yl ) ethylprop - 2 - enamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models.

In terms of synthetic chemistry, the preparation of (2E)-N-(furan - 3 - ylmethyl ) - 3 - ( thiophen - 2 - yl ) - N - 2 - ( thiophen - 2 - yl ) ethylprop - 2 - enamide has been achieved through a multi-step synthesis involving the coupling of appropriate building blocks under controlled conditions. The synthetic route typically involves the formation of the amide bond through a condensation reaction between a carboxylic acid derivative and an amine, followed by the introduction of the alkene moiety via a Wittig reaction or similar methodology.

The structural complexity and functional diversity of (2E)-N-(furan - 3 - ylmethyl ) - 3 -( thiophen – 2 – yl ) – N – 2 – ( thiophen – 2 – yl ) ethylprop – 2 – enamide make it an attractive target for medicinal chemists seeking to develop novel therapeutics. Its ability to modulate multiple biological pathways and its favorable pharmacological properties position it as a promising lead compound for further optimization and clinical development.

In conclusion, (2E)-N-(furan – 3 – ylmethyl ) – 3 – ( thiophen – 2 – yl ) – N – 2 – ( thiophen – 2 – yl ) ethylprop – 2 – enamide (CAS No. 1428381–97–8) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its potential therapeutic applications in areas such as inflammation and cancer, underscores its importance as a research tool and potential drug candidate. Ongoing research is expected to further elucidate its biological activities and optimize its therapeutic potential for clinical use.